5-Chloro-3-fluoro-2-phenylthiopyridine

• Molecular Formula: C11H7ClFNS
• Molecular Weight: 239.70 g/mol
• IUPAC Name: 5-chloro-3-fluoro-2-phenylsulfanylpyridine
• InChI: InChI=1S/C11H7ClFNS/c12-8-6-10(13)11(14-7-8)15-9-4-2-1-3-5-9/h1-7H
• InChI Key: QLDCNZODEBDKFY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=C(C=C(C=N2)Cl)F

Description

5-Chloro-3-fluoro-2-phenylthiopyridine is a useful research compound. Its molecular formula is C11H7ClFNS and its molecular weight is 239.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Starting from 93 g (0.508 mol) of 2,3-difluoro-5-chloropyridine, 58.8 g (0.5276 mol) of 98.7% pure thiophenol and 3.2 mg (0.01 mol %) of copper powder which were stirred in a pressure apparatus at 185° C. for 1.5 h and worked up by the method of Example 1, 121.5 g (99.9% of theory) of the title compound were obtained as a colorless oil. 1H-NMR (ppm, d6DMSO) 8.35 (s/1H), 8.05 (d/1H), 7.4-7.6 (m/5H).